Cas no 287100-64-5 (D-Glucose-3-13C)

• Product Name: D-Glucose-3-13C
• CAS No: 287100-64-5
• MF: C₆H₁₂O₆
• MW: 181.148537635803
• CID: 248677
• PubChem ID: 10035228
• Update Time: 2025-10-29

D-Glucose-3-13C Chemical and Physical Properties

Names and Identifiers

• D-[3-13C]GLUCOSE
• D-Glucose-3-13C
• Dextrose-3-13C
• (2S,3R,4S,5S,6R)-6-(Hydroxymethyl)(413C)oxane-2,3,4,5-tetrol
• HY-128417S1
• (2S,3S,4S,5R,6R)-6-(hydroxymethyl)(4-??C)oxane-2,3,4,5-tetrol
• CS-0459873
• 287100-64-5
• Alpha-D-glucose-13C

• Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6+/m1/s1/i4+1
• InChI Key： WQZGKKKJIJFFOK-KTESCNBYSA-N
• SMILES： O1[C@@H]([C@@H]([13C@H]([C@@H]([C@H]1CO)O)O)O)O

Computed Properties

• Exact Mass: 181.067
• Monoisotopic Mass: 181.067
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: -2.6

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 150-152 °C(lit.)
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 110.38000
• LogP: -3.22140
• Vapor Pressure: Not available

D-Glucose-3-13C Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on D-Glucose-3-13C

D-Glucose-3-13C: Applications and Significance in Modern Research

D-Glucose-3-13C, a specifically labeled isotope of glucose, is a compound of significant interest in the field of biochemical research. The chemical structure of this compound features a carbon atom at the third position that is enriched with the stable isotope carbon-13. This isotopic labeling allows researchers to track metabolic pathways and study the dynamics of glucose metabolism with high precision. The CAS number 287100-64-5 uniquely identifies this compound, ensuring accurate classification and reference in scientific literature and industrial applications.

The use of isotopically labeled compounds like D-Glucose-3-13C has become increasingly prevalent in recent years, particularly in the study of metabolic disorders and diabetes research. The incorporation of carbon-13 into glucose provides a non-invasive method to monitor glucose turnover in vivo. This technique is particularly valuable for understanding the effects of diet and exercise on glucose metabolism, as well as for developing new therapeutic strategies for managing blood sugar levels.

Recent advancements in mass spectrometry have further enhanced the utility of D-Glucose-3-13C. High-resolution mass spectrometry allows for the precise detection and quantification of this labeled compound, enabling researchers to gain deeper insights into cellular processes. For instance, studies have utilized D-Glucose-3-13C to investigate the role of glycolysis in cancer cells, demonstrating how altered glucose metabolism contributes to tumor growth and progression.

In addition to its applications in medical research, D-Glucose-3-13C has found utility in agricultural science. The compound can be used to study the metabolic pathways in plants, particularly in understanding how plants utilize glucose for growth and development. This information is crucial for developing crops with improved yield and stress resistance, which are essential for addressing global food security challenges.

The synthesis of D-Glucose-3-13C involves specialized techniques that ensure high purity and isotopic enrichment. Industrial production methods typically employ enzymatic or chemical methods to introduce the carbon-13 label at the desired position. These methods must be carefully optimized to minimize side reactions and maximize yield, ensuring that the final product meets the stringent requirements of scientific research.

One of the key advantages of using D-Glucose-3-13C is its safety profile. Unlike some other labeled compounds that may require special handling or disposal procedures, D-Glucose-3-13C can be handled under standard laboratory conditions. This makes it an ideal choice for widespread use in academic and industrial research settings without compromising safety or regulatory compliance.

The growing body of research utilizing D-Glucose-3-13C underscores its importance as a tool for advancing our understanding of biological systems. From studying metabolic diseases to exploring crop improvement strategies, this compound offers a versatile and reliable means of investigating glucose-related processes. As technology continues to evolve, it is likely that new applications for D-Glucose-3-13C will emerge, further solidifying its role as a cornerstone of modern biochemical research.